![molecular formula C25H22N4O2 B269616 4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide](/img/structure/B269616.png)
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide
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Overview
Description
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide, also known as MPB, is a compound that has been gaining attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer, this compound has been shown to inhibit the activity of cyclin-dependent kinases and induce the expression of p53, leading to cell cycle arrest and apoptosis. In inflammation, this compound has been found to inhibit the activity of NF-κB and reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disorders, this compound has been shown to protect neurons from oxidative stress and prevent the formation of amyloid plaques by inhibiting the activity of β-secretase and γ-secretase.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of inflammation, and protection of neurons from oxidative stress. These effects have been observed in both in vitro and in vivo studies, suggesting that this compound has potential therapeutic applications in various diseases.
Advantages and Limitations for Lab Experiments
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its solubility and stability can be a limitation, as it requires special formulations and storage conditions. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on 4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its pharmacokinetic properties. Additionally, the potential therapeutic applications of this compound in other diseases, such as metabolic disorders and cardiovascular diseases, should be explored. Overall, this compound has shown promising results in preclinical studies, and further research is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide can be synthesized using various methods, including the reaction of 2-aminobenzimidazole with 2-methoxyacetophenone, followed by the reaction with methyl isocyanate and phenyl isocyanate. Another method involves the reaction of 2-aminobenzimidazole with 2-methoxyacetophenone, followed by the reaction with ethyl cyanoacetate and ammonium acetate. These methods have been optimized to obtain high yields of this compound.
Scientific Research Applications
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorders, this compound has been shown to protect neurons from oxidative stress and prevent the formation of amyloid plaques.
properties
Molecular Formula |
C25H22N4O2 |
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Molecular Weight |
410.5 g/mol |
IUPAC Name |
4-(2-methoxyphenyl)-2-methyl-N-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide |
InChI |
InChI=1S/C25H22N4O2/c1-16-22(24(30)27-17-10-4-3-5-11-17)23(18-12-6-9-15-21(18)31-2)29-20-14-8-7-13-19(20)28-25(29)26-16/h3-15,23H,1-2H3,(H,26,28)(H,27,30) |
InChI Key |
RKUFWYZCLJTRPV-UHFFFAOYSA-N |
SMILES |
CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=CC=C4OC)C(=O)NC5=CC=CC=C5 |
Canonical SMILES |
CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=CC=C4OC)C(=O)NC5=CC=CC=C5 |
Origin of Product |
United States |
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